6-cyclopentyl-1-(cyclopropylmethyl)-1H-imidazo[1,2-b]pyrazole

• IUPAC Name: 6-cyclopentyl-1-(cyclopropylmethyl)imidazo[1,2-b]pyrazole
• InChI: InChI=1S/C14H19N3/c1-2-4-12(3-1)13-9-14-16(10-11-5-6-11)7-8-17(14)15-13/h7-9,11-12H,1-6,10H2
• InChI Key: DNKAHRKFUXMZMR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=NN3C=CN(C3=C2)CC4CC4
• Molecular Formula: C14H19N3
• Molecular Weight: 229.32 g/mol
• CAS No.: 2098139-05-8

Description

6-Cyclopentyl-1-(cyclopropylmethyl)-1H-imidazo[1,2-b]pyrazole (6-CPI) is an imidazo[1,2-b]pyrazole derivative with a cyclopentyl and cyclopropylmethyl moiety. This compound has been studied for its potential applications in scientific research, with a particular focus on its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis and Annulation Processes : The synthesis of 5-amino-1H-pyrazolo[4,3-b]pyridine derivatives, through reactions involving 1-alkyl-N-Boc-5-formylpyrazol-4-amines with malononitrile and cyanoacetamide, led to the formation of imidazo[1,2-a]pyrazolo[3,4-e]pyridines, among others. This process demonstrates the versatility and synthetic utility of pyrazole derivatives in constructing complex heterocyclic frameworks (Yakovenko et al., 2020).

• Efficient Synthesis Strategies : A study reported a convenient synthesis approach for a library of 1H-imidazo[1,2-b]pyrazole through a sequential one-pot strategy, highlighting the synthetic flexibility and potential of imidazo[1,2-b]pyrazole scaffolds in drug discovery and development processes (Babariya & Naliapara, 2017).

Biological Activities and Applications

• Antitumor Activity and DNA Binding : A novel series of compounds incorporating the imidazo[1,2-a]pyrazine scaffold were synthesized and evaluated for their antitumor activity. Specifically, certain derivatives demonstrated significant cytotoxic effects across a range of human cancer cell lines, with strong binding interactions with DNA and bovine serum albumin (BSA), indicating potential therapeutic applications in cancer treatment (Singh, Luxami, & Paul, 2019).

• Antioxidant and Antimicrobial Activities : Compounds derived from the imidazo[1,2-b]pyrazole scaffold were found to exhibit good antimicrobial and antioxidant activities. These findings underscore the potential of these compounds in developing new antimicrobial and antioxidant agents, with implications for treating infectious diseases and conditions related to oxidative stress (Umesha, Rai, & Nayaka, 2009).

Mechanism of Action

Target of Action

These can include enzymes, receptors, and other proteins, depending on the specific structure of the derivative .

Mode of Action

The mode of action of pyrazole derivatives can vary widely, depending on their specific structure and the biological target they interact with. They can act as inhibitors, activators, or modulators of their targets, leading to changes in cellular processes .

Biochemical Pathways

Pyrazole derivatives can affect a variety of biochemical pathways, depending on their specific targets. These can include signaling pathways, metabolic pathways, and others .

Pharmacokinetics

The pharmacokinetics of pyrazole derivatives, including absorption, distribution, metabolism, and excretion (ADME), can vary widely depending on their specific structure. Some pyrazole derivatives have been found to have good bioavailability, while others may require modification to improve their pharmacokinetic properties .

Result of Action

The result of the action of pyrazole derivatives can include changes in cellular processes, physiological responses, and potentially therapeutic effects. These can include anti-inflammatory, antiviral, antimicrobial, and other effects .

Action Environment

The action of pyrazole derivatives can be influenced by a variety of environmental factors, including pH, temperature, and the presence of other molecules. These factors can affect the stability of the compounds, their interaction with their targets, and their overall efficacy .